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hydrochloride

Cat. No.: B042641

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Amino-2-methyl-2-propanethiol hydrochloride, also known as dimethylcysteamine
hydrochloride, is a sulfur-containing organic compound with the chemical formula C4H12CINS.
As a member of the aminothiol class of molecules, it holds potential for investigation in various
biomedical applications, particularly those leveraging the nucleophilic and antioxidant
properties of the thiol group. This technical guide provides a comprehensive review of the
available scientific literature on 1-Amino-2-methyl-2-propanethiol hydrochloride, focusing
on its chemical properties, synthesis, and potential mechanisms of action based on related
aminothiol compounds. It is important to note that while the synthesis of this compound is
documented, there is a significant lack of published research on its specific biological activities,
pharmacology, and toxicology. Therefore, much of the discussion on its potential applications
and mechanisms is extrapolated from studies on structurally similar and well-researched
aminothiols such as cysteamine and amifostine.

Physicochemical Properties

A summary of the key physicochemical properties of 1-Amino-2-methyl-2-propanethiol
hydrochloride is presented in Table 1. This data has been aggregated from various chemical
suppliers and databases.
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Property Value References
CAS Number 32047-53-3 [1][21[3]
Molecular Formula C4H12CINS [1]
Molecular Weight 141.66 g/mol [1]
Appearance White or White crystalline 3]
powder/Solid
Purity >95-97% [2]
Melting Point 202-203 °C [3]
Boiling Point 146.2 °C at 760 mmHg [3]
Density 0.936 g/cm?3 [3]
Flash Point 42.2 °C [3]
Solubility Soluble in water
Storage 4°C, stored under nitrogen [1]
SMILES CC(S)(C)CN.CI [1]
InChi Key YZCAFAKJYGDMSY-
UHFFFAOYSA-N
Synthesis

The synthesis of 1-Amino-2-methyl-2-propanethiol hydrochloride has been described in the

scientific literature. A key reference for its preparation is found in the Journal of the American
Chemical Society, 2002, Vol. 124, p. 4666-4677. While the full experimental details from this
specific publication are not publicly available through general searches, a synthetic route has

been reported involving the reaction with hydrogen chloride in water at 115°C for 40 hours.[4]

[5]

A generalized workflow for the synthesis of aminothiols often involves the conversion of an

amino alcohol to a thioacetate followed by hydrolysis, or the reaction of an aziridine with a
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sulfur nucleophile. The specific protocol for 1-Amino-2-methyl-2-propanethiol hydrochloride
would require access to the detailed experimental section of the cited literature.

Below is a conceptual workflow for a plausible synthesis of 1-Amino-2-methyl-2-propanethiol
hydrochloride, based on common organic chemistry principles for the formation of
aminothiols.

Final Product
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)
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Caption: Conceptual synthesis workflow for 1-Amino-2-methyl-2-propanethiol
hydrochloride.

Potential Mechanism of Action and Biological
Relevance

Due to the absence of specific studies on 1-Amino-2-methyl-2-propanethiol hydrochloride,
its potential mechanism of action and biological relevance are inferred from the well-
established activities of other aminothiols, particularly in the context of radioprotection and
antioxidant activity.

Aminothiols are known to mitigate the damaging effects of ionizing radiation and oxidative
stress through several mechanisms:

e Scavenging of Reactive Oxygen Species (ROS): The thiol group (-SH) is a potent
nucleophile and can directly react with and neutralize harmful ROS, such as hydroxyl
radicals (*OH), which are generated by the radiolysis of water and are major contributors to
cellular damage.[6]
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e Hydrogen Atom Donation: The thiol group can donate a hydrogen atom to repair damaged
biomolecules, such as DNA radicals, thereby restoring their original structure and function.

» Mixed Disulfide Formation: Aminothiols can form mixed disulfides with cysteine residues in
proteins and with glutathione (GSH), a major endogenous antioxidant. This interaction can
protect critical protein thiols from irreversible oxidation and can also influence cellular redox

signaling pathways.[4][7]

 Induction of Hypoxia: Some aminothiols are thought to induce a temporary state of hypoxia
(low oxygen) in tissues, which can make them less sensitive to the damaging effects of
radiation.

The diagram below illustrates the general signaling pathway and mechanisms of action for
aminothiol radioprotectants.
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Aminothiol Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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